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Compound of Interest

Compound Name: Lugduname

CAS No.: 180045-75-4

Cat. No.: B15722844

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lugduname, N-(4-cyanophenyl)-N'-(benzo[d][1][2]dioxol-5-ylmethyl)guanidinoacetic acid, is a

synthetic, high-potency sweetener that has garnered significant interest due to its exceptional

sweetness, estimated to be 200,000 to 300,000 times that of sucrose. As a member of the

guanidinocarboxylic acid class of sweeteners, its intense sweetness is attributed to its strong

interaction with the T1R2/T1R3 sweet taste receptor. A thorough understanding of its molecular

structure and purity is paramount for its study and potential applications in taste receptor

research and drug development. This technical guide provides an overview of the

spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy,

and Mass Spectrometry (MS)—that are essential for the characterization of Lugduname.

Due to the limited availability of published, peer-reviewed spectroscopic data for Lugduname,

this guide will focus on the theoretical principles and expected spectral characteristics based

on its chemical structure. It will also outline general experimental protocols applicable to the

analysis of guanidinocarboxylic acids and related compounds.
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Chemical Structure and Properties
Property Value

IUPAC Name
N-(4-cyanophenyl)-N'-(benzo[d][1][2]dioxol-5-

ylmethyl)guanidinoacetic acid

Molecular Formula C₁₈H₁₆N₄O₄

Molecular Weight 352.35 g/mol

CAS Number 180045-75-4

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the molecular structure of organic

compounds by providing detailed information about the chemical environment of individual

atoms.

Expected ¹H NMR Spectral Data:

The proton NMR spectrum of Lugduname is expected to exhibit distinct signals corresponding

to the aromatic protons of the cyanophenyl and benzodioxole rings, the methylene protons of

the benzyl and acetic acid moieties, and the protons of the guanidinium and carboxyl groups.

The chemical shifts (δ) are predicted to be in the following regions:
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Proton Type
Expected Chemical Shift
(ppm)

Multiplicity

Aromatic (Cyanophenyl) 7.5 - 8.0 Doublet

Aromatic (Benzodioxole) 6.7 - 7.0 Multiplet

Methylene (O-CH₂-O) ~6.0 Singlet

Methylene (Ar-CH₂-N) ~4.5 Singlet

Methylene (N-CH₂-COOH) ~4.0 Singlet

NH (Guanidinium) Broad signals, variable -

COOH > 10.0 (if not exchanged) Broad singlet

Expected ¹³C NMR Spectral Data:

The carbon-13 NMR spectrum will provide information on the carbon framework of the

Lugduname molecule. Key expected chemical shifts include:

Carbon Type Expected Chemical Shift (ppm)

Carboxyl (COOH) 170 - 180

Guanidinium (C=N) 155 - 165

Aromatic/Olefinic 100 - 150

Methylene (O-CH₂-O) ~101

Methylene (Ar-CH₂-N) ~45

Methylene (N-CH₂-COOH) ~40

Nitrile (C≡N) 115 - 125

Experimental Protocol for NMR Spectroscopy:

A general protocol for obtaining NMR spectra of a compound like Lugduname would involve:
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Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of

a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O with appropriate pH adjustment). The

choice of solvent is critical to ensure solubility and minimize exchange of labile protons.

Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal

resolution and sensitivity.

Data Acquisition: Acquire ¹H and ¹³C NMR spectra. Standard acquisition parameters should

be employed, with adjustments to the number of scans to achieve an adequate signal-to-

noise ratio. For unambiguous assignments, two-dimensional NMR experiments such as

COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and

HMBC (Heteronuclear Multiple Bond Correlation) are highly recommended.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction. Chemical shifts should be referenced to the residual solvent peak or

an internal standard (e.g., tetramethylsilane, TMS).

Workflow for NMR Data Acquisition and Analysis
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Sample Preparation Data Acquisition Data Processing & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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